Cas no 1218604-06-8 (2-(3-hydroxyphenyl)-2-(methylamino)acetic acid)

• Product Name: 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid
• CAS No: 1218604-06-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD12047927
• CID: 5241470
• PubChem ID: 43753739
• Update Time: 2025-05-25

2-(3-hydroxyphenyl)-2-(methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid
• Benzeneacetic acid, 3-hydroxy-α-(methylamino)-

• MDL： MFCD12047927
• Inchi： 1S/C9H11NO3/c1-10-8(9(12)13)6-3-2-4-7(11)5-6/h2-5,8,10-11H,1H3,(H,12,13)
• InChI Key： XGTBUYXYPDFIRJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(C=1)O)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: -1.5
• Topological Polar Surface Area: 69.6

Additional information on 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid

Introduction to 2-(3-hydroxyphenyl)-2-(methylamino)acetic Acid (CAS No. 1218604-06-8)

2-(3-hydroxyphenyl)-2-(methylamino)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1218604-06-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif combining a hydroxylated phenyl ring with an amino acid-like backbone, has garnered attention for its potential biological activities and mechanistic insights into various biochemical pathways.

The compound's structure consists of a 3-hydroxyphenyl group attached to an acetic acid moiety, with a methylamino substituent at the second carbon position. This arrangement suggests possible interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery and therapeutic development. The presence of both hydrophilic and lipophilic functional groups enhances its solubility and bioavailability, which are critical factors in pharmaceutical design.

In recent years, 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid has been studied for its pharmacological properties. Research indicates that this compound may exhibit modulatory effects on key metabolic and signaling pathways. For instance, its structural similarity to certain amino acids could allow it to interact with transporters or enzymes involved in neurotransmitter synthesis and degradation. Additionally, the hydroxyl group on the phenyl ring may participate in hydrogen bonding interactions, influencing binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in inflammation and oxidative stress modulation. Emerging studies suggest that derivatives of 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines or modulating the activity of nuclear factor kappa B (NF-κB). Furthermore, the compound's ability to scavenge reactive oxygen species (ROS) has been explored, highlighting its potential as an antioxidant agent in mitigating cellular damage caused by oxidative stress.

The synthesis of 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric transformations, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize byproduct formation, ensuring the compound's suitability for further biological evaluation.

Recent advances in computational chemistry have facilitated the virtual screening of 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid against large databases of biological targets. Molecular docking studies have revealed promising interactions with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in inflammatory diseases. These computational predictions have guided experimental efforts toward designing more potent derivatives with improved pharmacological profiles.

In preclinical settings, 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid has been evaluated for its effects on disease models relevant to metabolic disorders and neurodegenerative conditions. Initial findings suggest that the compound may influence glucose homeostasis by modulating insulin sensitivity or enhancing glucose uptake in target tissues. Moreover, its potential neuroprotective effects have been investigated in models of Parkinson's disease and Alzheimer's disease, where it shows promise in attenuating neuroinflammation and oxidative damage.

The development of novel drug candidates often relies on understanding the structural determinants that govern biological activity. In the case of 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid, structural modifications such as halogenation or alkylation at specific positions have been explored to enhance binding affinity and selectivity. Such modifications are guided by high-resolution crystallographic data of protein-ligand complexes, providing insights into how small changes in molecular structure can significantly impact biological function.

The pharmaceutical industry continues to invest in innovative approaches to leverage compounds like 1218604-06-8 for therapeutic applications. Collaborative efforts between academic researchers and industrial chemists aim to bridge the gap between laboratory discoveries and clinical translation. By employing interdisciplinary strategies encompassing medicinal chemistry, bioinformatics, and biomarker analysis, the potential of this compound is being systematically explored.

Future directions in research may focus on exploring 2-(3-hydroxyphenyl)-2-(methylamino)acetic acid's role in emerging therapeutic areas such as precision medicine and immunotherapy. Its unique structural features make it a versatile scaffold for designing molecules that can target specific disease subtypes or genetic profiles. As our understanding of complex biological systems evolves, compounds like this one are poised to play a pivotal role in developing next-generation therapeutics.